molecular formula C21H21N5O2 B5528139 4-tert-butyl-N-[4-(1-methyl-1H-benzimidazol-2-yl)-1,2,5-oxadiazol-3-yl]benzamide

4-tert-butyl-N-[4-(1-methyl-1H-benzimidazol-2-yl)-1,2,5-oxadiazol-3-yl]benzamide

Cat. No. B5528139
M. Wt: 375.4 g/mol
InChI Key: WPXSKNTUVDGHOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of benzamide derivatives, including structures similar to the specified compound, typically involves condensation reactions, ring-closing methodologies, and the use of specific reagents that facilitate the incorporation of various functional groups. For instance, the synthesis of related compounds has been achieved through methodologies involving direct condensation/cyclization reactions, highlighting the versatility and complexity of synthetic strategies in this domain (H. Jona et al., 2009).

Molecular Structure Analysis

Molecular structure analysis often employs techniques such as X-ray diffraction studies to elucidate the geometry and conformation of the molecules. For example, the crystal structure and molecular geometry of related benzamide compounds have been detailed, revealing insights into their spatial arrangement and intermolecular interactions (K. Kumara et al., 2017).

Chemical Reactions and Properties

The chemical behavior of benzamide derivatives encompasses a range of reactions, including hydroxylation, carbonyl reduction, and C-demethylation, which are critical for understanding the compound's reactivity and potential modifications (H. Yoo et al., 2008).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and crystallinity, are influenced by their molecular structure. The analysis often involves characterizing these aspects to understand their behavior in different environments and applications.

Chemical Properties Analysis

Chemical properties include the compound's reactivity, stability, and interaction with various reagents. For benzamide derivatives, studies have shown a range of activities, including antimicrobial and anticancer properties, indicating their chemical versatility and potential in various fields (B. Ravinaik et al., 2021).

Mechanism of Action

The mechanism of action of benzimidazole derivatives can vary widely depending on their specific structure and the biological target. They have been found to exhibit a variety of biological activities, including anticancer, antiviral, anti-HIV, anthelmintic, antiprotozoal, antimycobacterial, antihypertensive, anti-inflammatory, analgesic, anxiolytic, antiallergic, coagulant, anticoagulant, antioxidant as well antidiabetic activities .

Future Directions

Given the wide range of biological activities exhibited by benzimidazole derivatives, it’s likely that “4-tert-butyl-N-[4-(1-methyl-1H-benzimidazol-2-yl)-1,2,5-oxadiazol-3-yl]benzamide” and similar compounds will continue to be a focus of research in the future .

properties

IUPAC Name

4-tert-butyl-N-[4-(1-methylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-yl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H21N5O2/c1-21(2,3)14-11-9-13(10-12-14)20(27)23-18-17(24-28-25-18)19-22-15-7-5-6-8-16(15)26(19)4/h5-12H,1-4H3,(H,23,25,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WPXSKNTUVDGHOB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=NON=C2C3=NC4=CC=CC=C4N3C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H21N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

375.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-tert-Butyl-N-[4-(1-methyl-1H-benzoimidazol-2-yl)-furazan-3-yl]-benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.